molecular formula C6H10O B7765926 3-Methyl-3-penten-2-one CAS No. 1567-73-3

3-Methyl-3-penten-2-one

Cat. No.: B7765926
CAS No.: 1567-73-3
M. Wt: 98.14 g/mol
InChI Key: ZAMCMCQRTZKGDX-SNAWJCMRSA-N
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Description

3-Methyl-3-penten-2-one is a useful research compound. Its molecular formula is C6H10O and its molecular weight is 98.14 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Atmospheric Chemistry and Environmental Impact : The OH radical initiated oxidation of 3-Methyl-3-penten-2-one in atmospheric conditions has been studied. It involves reactions with OH radicals and Cl atoms, leading to the formation of various products like acetoin, acetaldehyde, biacetyl, and CO2. Such studies are crucial for understanding the environmental impact of this compound in the atmosphere (Illmann et al., 2021).

  • Spectroscopy and Molecular Structure Analysis : Research has been conducted on the electronic structure of 4-methyl-3-penten-2-one, a closely related compound, using UV–Visible and NMR spectral studies. This includes analyzing thermodynamic properties, atomic charges, electronic exchange interaction, charge delocalization, molecular electrostatic surface potential, and electron density distribution (Arjunan et al., 2012).

  • Polymer Chemistry : The isomerization and polymerization processes involving compounds like 2-methyl-4,5-dihydrofuran and 3-penten-2-one have been explored. Such studies are significant in polymer chemistry for understanding the formation of various isomerization products and their stability at different temperatures (Lifshitz & Laskin, 1994).

  • Intramolecular Hydrogen Bond Analysis : Investigations into the molecular structure and intramolecular hydrogen bonds of 4-methylamino-3-penten-2-one, a compound structurally related to this compound, have been carried out. Such research helps in understanding the conformational stability and properties of the molecule (Raissi et al., 2005).

  • Catalysis and Chemical Reactions : Studies have been conducted on the reactions of compounds like 3-methylpentane and 3-methylpentenes over platinum black catalysts. These investigations offer insights into the yields of various chemical reactions like dehydrogenation and benzene formation under different conditions (Paâl et al., 1976).

Properties

IUPAC Name

(E)-3-methylpent-3-en-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10O/c1-4-5(2)6(3)7/h4H,1-3H3/b5-4+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZAMCMCQRTZKGDX-SNAWJCMRSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC=C(C)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C/C=C(\C)/C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601045928
Record name (E)-3-Methyl-3-penten-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601045928
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

98.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1567-73-3, 565-62-8
Record name 3-Methyl-3-penten-2-one, (3E)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001567733
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Penten-2-one, 3-methyl-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name (E)-3-Methyl-3-penten-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601045928
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-methylpent-3-en-2-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.008.440
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name 3-METHYL-3-PENTEN-2-ONE, (3E)-
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JBR4O01DB2
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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